Cas no 71339-40-7 (2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI))

2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI) structure
71339-40-7 structure
Product Name:2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI)
CAS No:71339-40-7
MF:C6H8O3
MW:128.125922203064
CID:580646
PubChem ID:5363701
Update Time:2025-04-19

2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI)
    • 3-methyl-4-oxopent-2-enoic acid
    • 3-Methyl-4-oxo-2-pentenoic acid
    • 3-methyl-4-oxo-octanoic acid
    • 3-Methyl-4-oxooctansaeure
    • 3-Methyl-4-oxo-octansaeure
    • 3-methyl-4-oxo-pent-2-enoic acid
    • 3-Methyl-4-oxo-pent-2-ensaeure
    • 4-Oxo-3-methyl-2-pentenoic acid
    • CTK1D9692
    • Octanoic acid, 3-methyl-4-oxo-
    • LRRPKULXSOVRRZ-ONEGZZNKSA-N
    • 71339-40-7
    • AKOS024430216
    • NSC-159112
    • (2E)-3-Methyl-4-oxo-2-pentenoic acid
    • NSC159112
    • (2E)-3-Methyl-4-oxo-2-pentenoic acid #
    • Inchi: 1S/C6H8O3/c1-4(5(2)7)3-6(8)9/h3H,1-2H3,(H,8,9)/b4-3+
    • InChI Key: LRRPKULXSOVRRZ-ONEGZZNKSA-N
    • SMILES: O=C(C)/C(=C/C(=O)O)/C

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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